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Compound of Interest

Compound Name: Hexamethyldigermane

Cat. No.: B1588625

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety precautions and handling
procedures for Hexamethyldigermane (CAS No. 993-52-2). The information is intended to
equip laboratory personnel with the knowledge necessary to mitigate risks and ensure a safe
working environment.

Hazard Identification and Classification

Hexamethyldigermane is a volatile, flammable liquid that is harmful if swallowed, in contact
with skin, or inhaled.[1][2] It is crucial to handle this compound with appropriate safety
measures to prevent adverse health effects and physical hazards.

GHS Classification

According to the Globally Harmonized System of Classification and Labelling of Chemicals
(GHS), Hexamethyldigermane is classified as follows:
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Hazard Class Category Hazard Statement

H225: Highly flammable liquid

Flammable Liquids 2
and vapor[1]
Acute Toxicity, Oral 4 H302: Harmful if swallowed[1]
o H312: Harmful in contact with
Acute Toxicity, Dermal 4 ]
skin[1]
Acute Toxicity, Inhalation 4 H332: Harmful if inhaled[1]

Signal Word: Danger[1][3]
Pictograms:

e Flame

o Exclamation Mark

» Health Hazard

Physical and Chemical Properties

Understanding the physical and chemical properties of Hexamethyldigermane is essential for

safe handling and storage.
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Property Value Reference
Molecular Formula C6H18Ge2 [41[5]
Molecular Weight 235.49 g/mol [41[5]
Appearance Colorless liquid [2][4]
Boiling Point 137-138 °C [3114]
Melting Point -40 °C [31[4]

Flash Point 14 °C (57.2 °F) - closed cup [3]

Density 1.175 g/mL at 25 °C [3114]
Solubility Insoluble in water [4]
Refractive Index n20/D 1.456 [3]

Safe Handling and Storage

Adherence to strict safety protocols is mandatory when working with Hexamethyldigermane to
minimize exposure and prevent accidents.

Personal Protective Equipment (PPE)

o Eye Protection: Wear chemical safety goggles and a face shield.[3]
» Hand Protection: Use chemically resistant gloves (e.g., nitrile, neoprene).
o Skin and Body Protection: Wear a flame-retardant lab coat and closed-toe shoes.

» Respiratory Protection: A NIOSH-approved respirator with an organic vapor cartridge is
necessary if working outside a fume hood or in poorly ventilated areas.

Engineering Controls

« All work with Hexamethyldigermane should be conducted in a well-ventilated laboratory,
preferably within a certified chemical fume hood.
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Storage

o Store in a cool, dry, well-ventilated area away from heat, sparks, and open flames.[4]

» Keep containers tightly closed and store under an inert atmosphere (e.g., nitrogen or argon).

[4]
» Store away from incompatible materials, particularly strong oxidizing agents.
e Ground and bond containers when transferring material to prevent static discharge.

Experimental Protocols

Due to the limited availability of specific experimental protocols for Hexamethyldigermane, the
following procedures are based on best practices for handling highly flammable and toxic
organometallic compounds.

General Handling

o Preparation: Before starting any experiment, ensure that all necessary PPE is worn and that
a functioning chemical fume hood is in use. Have a spill kit readily accessible.

 Inert Atmosphere: Handle Hexamethyldigermane under an inert atmosphere (e.g., using a
Schlenk line or in a glovebox) to prevent contact with air and moisture.

o Transfer: Use syringes or cannulas for transferring the liquid to minimize exposure to air.

e Heating: If heating is required, use a temperature-controlled oil bath or heating mantle. Avoid
open flames.

o Post-Experiment: Quench any residual reactive material before cleaning glassware.

Spill Cleanup

e Evacuation and Ventilation: Immediately evacuate the area and ensure it is well-ventilated.
Remove all ignition sources.

o Containment: For small spills, contain the liquid with an inert absorbent material such as
vermiculite, dry sand, or a commercial sorbent. Do not use combustible materials like paper
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towels.

o Collection: Carefully collect the absorbed material using non-sparking tools and place it in a
sealed, properly labeled container for hazardous waste disposal.

o Decontamination: Decontaminate the spill area with a suitable solvent (e.g., isopropanol),
followed by soap and water.

o Large Spills: For large spills, evacuate the laboratory and contact the institution's emergency
response team.

Disposal

o Waste Collection: Collect all Hexamethyldigermane waste, including contaminated
materials, in a designated, sealed, and properly labeled hazardous waste container.

e Incompatible Wastes: Do not mix Hexamethyldigermane waste with other incompatible
waste streams, especially those containing strong oxidizing agents.

» Disposal Procedure: Dispose of hazardous waste through the institution's designated
hazardous waste management program, following all local, state, and federal regulations.

Reactivity and Incompatibilities
e Strong Oxidizing Agents: Hexamethyldigermane can react violently with strong oxidizing

agents.

o Thermal Decomposition: While thermally stable under recommended storage conditions, it
can decompose at elevated temperatures (above 200°C) to form volatile germanium species
and hydrocarbons.[4]

» Acids and Bases: Specific reactivity data with acids and bases is limited. As a general
precaution, avoid contact with strong acids and bases.

First Aid Measures

 Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen. Seek
immediate medical attention.

© 2025 BenchChem. All rights reserved. 5/10 Tech Support


https://www.benchchem.com/product/b1588625?utm_src=pdf-body
https://www.benchchem.com/product/b1588625?utm_src=pdf-body
https://www.benchchem.com/product/b1588625?utm_src=pdf-body
https://www.benchchem.com/pdf/Navigating_the_Safe_Disposal_of_Hexamethylenediamine_Phosphate_A_Procedural_Guide.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1588625?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

» Skin Contact: Immediately remove contaminated clothing and wash the affected area with
soap and plenty of water for at least 15 minutes. Seek immediate medical attention.

» Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the
upper and lower eyelids occasionally. Seek immediate medical attention.

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical
attention.

Logical Relationships and Workflows
Safety Precautions Hierarchy
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Caption: Logical flow of safety precautions for Hexamethyldigermane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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